Cas no 13583-72-7 (Androst-5-en-4-one)

• Product Name: Androst-5-en-4-one
• CAS No: 13583-72-7
• MF: C₁₉H₂₈O
• MW: 272.425025939941
• CID: 2657679
• PubChem ID: 22213540
• Update Time: 2024-02-29

Androst-5-en-4-one Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-4-one
• MCYXUSLOLJKBAQ-UNTXSKPGSA-N

• Inchi： 1S/C19H28O/c1-18-10-3-5-14(18)13-7-8-16-17(20)6-4-11-19(16,2)15(13)9-12-18/h8,13-15H,3-7,9-12H2,1-2H3/t13-,14-,15-,18-,19+/m0/s1
• InChI Key： MCYXUSLOLJKBAQ-UNTXSKPGSA-N
• SMILES： O=C1CCC[C@@]2(C)C1=CC[C@@H]1[C@@H]2CC[C@]2(C)CCC[C@H]21

Computed Properties

• Exact Mass: 272.214015512g/mol
• Monoisotopic Mass: 272.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids